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Compound of Interest

Compound Name: 2-Methoxy-1-butanol

Cat. No.: B096681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of methoxybutanol isomers, with a primary focus on 2-Methoxy-1-butanol and its
more commercially prevalent isomer, 3-Methoxy-1-butanol. Due to the limited availability of
detailed application data for 2-Methoxy-1-butanol, this paper incorporates data on its isomers
to provide a broader understanding of the utility of this class of solvents. This document is
intended to be a valuable resource for professionals in research, development, and formulation
across various industries, including coatings, cleaning, and pharmaceuticals.

Physicochemical Properties of Methoxybutanol
Isomers

The physicochemical properties of solvents are critical determinants of their performance in
various applications. The following table summarizes the key properties of 2-Methoxy-1-
butanol and its isomers.
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2-Methoxy-1- 1-Methoxy-2- 3-Methoxy-1-
Property

butanol butanol butanol
CAS Number 15467-25-1[1] 53778-73-7[2] 2517-43-3
Molecular Formula CsH1202[3] CsH1202[2] CsH1202
Molecular Weight (

104.15[3] 104.15[2] 104.15
g/mol)
Boiling Point (°C) 146 No Data Available 157-163
Density (g/mL) 0.93 No Data Available 0.922
Refractive Index 1.4140 - 1.4180 No Data Available 1.415-1.417
Flash Point (°C) No Data Available No Data Available 67

Synthesis of Methoxybutanol Isomers

The synthesis of methoxybutanol isomers can be achieved through various chemical routes.
Two common methods are the ring-opening of epoxides and the reaction of an alcohol with an
alkene.

Synthesis of 1-Methoxy-2-butanol from 1,2-Epoxybutane

A general laboratory-scale method for the synthesis of 1-Methoxy-2-butanol involves the ring-
opening of 1,2-epoxybutane with methanol.[4]

Experimental Protocol:

e Reactants: 1,2-Epoxybutane (1 mmol), Methanol (5 mmol), Graphite Oxide (GO) catalyst (1
mg).[4]

e Procedure:

o To a solution of 1,2-epoxybutane in methanol, add the graphite oxide catalyst at room
temperature (20°C).[4]

o Stir the mixture for 1 hour.[4]
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o Add dichloromethane (CH2CI2) to the reaction mixture.[4]
o Filter the mixture and evaporate the solvent under reduced pressure.[4]

o Purify the product by flash column chromatography using a hexane/EtOAc (6:1) eluent.[4]
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Synthesis of 1-Methoxy-2-butanol via epoxide ring-opening.

Synthesis of 3-Methoxy-1-butanol from Crotonaldehyde

A patented industrial process describes the synthesis of 3-Methoxy-1-butanol from
crotonaldehyde.

Experimental Protocol:

o Reactants: Crotonaldehyde, Methanol, Alkaline solution, Hydrogen.

o Catalysts: Copper oxide or Copper-Chromium oxide, Nickel-containing catalyst.
e Procedure:

o React crotonaldehyde with methanol in an alkaline solution.
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o Neutralize the reaction mixture.

o Hydrogenate the mixture in the presence of a copper oxide or copper-chromium oxide
catalyst.

o Subsequently, hydrogenate in the presence of a nickel-containing catalyst to yield 3-
Methoxy-1-butanol.

Crotonaldehyde

3-Methoxybutanal

|
Alkaline Solution Hz / Cu-Cr Oxide

Michael Addition

Hydrogenation

3-Methoxy-1-butanol

Click to download full resolution via product page

Industrial synthesis of 3-Methoxy-1-butanol from crotonaldehyde.

Applications of Methoxybutanol Isomers

Methoxybutanol isomers find applications in a variety of industrial and commercial products,
primarily as solvents and chemical intermediates.

Coatings and Paints

3-Methoxy-1-butanol is utilized as a solvent in nitrocellulose lacquers, conventional and
agueous paints. Its properties contribute to improved performance characteristics of the
coatings.

e Improved Brushability and Flow: The addition of 3-Methoxy-1-butanol to lacquers and paints
enhances their application properties, allowing for smoother and more even coats.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b096681?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Viscosity Reduction: Small amounts of 3-Methoxy-1-butanol can significantly reduce the
viscosity of alkyd resin and oleoresinous paints.

» Skinning Retardant: In both conventional and agueous paints, it helps to prevent the
formation of a skin on the surface of the paint.

While specific quantitative data for the performance of 2-Methoxy-1-butanol in coatings is not
readily available in the reviewed literature, its structural similarity to 3-Methoxy-1-butanol
suggests it may offer comparable benefits.

Cleaning Formulations

A patent has been granted for a cleaning composition that includes 3-methyl-3-methoxy-1-
butanol, another isomer of 2-Methoxy-1-butanol. This suggests the potential for this class of
compounds in cleaning applications, likely due to their ability to dissolve both polar and non-
polar soils.

Pharmaceutical Synthesis

2-Methyl-1-butanol, a related branched-chain alcohol, is highlighted as a critical intermediate in
the production of active pharmaceutical ingredients (APIs).[5] Its role often involves serving as
a reactant or a solvent in various synthetic steps. While direct evidence for the extensive use of
2-Methoxy-1-butanol in pharmaceutical synthesis is limited in the public domain, its structure
as a functionalized alcohol suggests potential utility as a building block or a specialty solvent in
drug development processes.
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General experimental workflow for the synthesis and application testing of methoxybutanol
isomers.
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Conclusion

While detailed, quantitative application data for 2-Methoxy-1-butanol is scarce in publicly
available literature, the information on its isomers, particularly 3-Methoxy-1-butanol, provides
valuable insights into the potential applications of this class of ether alcohols. Their utility as
solvents in coatings and potentially in cleaning formulations is evident from the qualitative
descriptions and patent literature. The synthesis routes are well-established, allowing for their
production for research and industrial purposes. For professionals in drug development, while
direct applications are not widely documented, the structural features of methoxybutanols may
present opportunities for their use as intermediates or specialty solvents in the synthesis of
novel pharmaceutical compounds. Further research into the specific performance
characteristics of 2-Methoxy-1-butanol is warranted to fully elucidate its potential and enable
its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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